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Compound of Interest

Compound Name: Bay 65-1942 R form
Cat. No.: B10862299
Get Quote
\ J

Executive Summary

Bay 65-1942 (R-form) is the (R)-enantiomer of the selective IKKf3 inhibitor Bay 65-1942.[1][2][3]
While the (S)-enantiomer is a high-affinity, ATP-competitive inhibitor (Ki = 2 nM) used to block
NF-kB signaling in oncology and immunology research, the R-form serves a critical role as a
negative control or stereochemical comparator. Its physicochemical properties (solubility,
lipophilicity) mirror the active drug in achiral environments, but its 3D spatial configuration
prevents high-affinity binding to the kinase active site. This guide details the chemical identity,
handling protocols, and mechanistic context for using the R-form in rigorous pharmacological
validation.

Chemical Identity & Stereochemistry

The distinction between the active drug and its R-isomer lies in the chiral center at the 3-
position of the piperidine ring.
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Property Detail

Common Name Bay 65-1942 (R-form)

7-[2-(cyclopropylmethoxy)-6-hydroxyphenyl]-5-
Chemical Name [(3R)-piperidin-3-yl]-1,4-dihydro-2H-pyrido[2,3-d]
[1,3]oxazin-2-one

758683-21-5 (Distinct from S-form: 600734-06-

CAS Number 3)

Molecular Formula C22H25N304

Molecular Weight 395.45 g/mol (Free base)
Chirality R (Rectus) at piperidine C3
Appearance White to beige solid powder

Structural Representation (SMILES)

Isomeric SMILES (R-form):
OC1=CC=CC(OCC2CC2)=C1C3=NC(NC(0C4)=0)=C4C([C@H]5CCCNC5)=C3[3]

(Note: The [C@H] notation in this context specifies the specific enantiomer when mapped to
the piperidine ring structure.)

Physicochemical Properties[2][4][5][6][7]

As an enantiomer, the R-form shares identical scalar physical properties with the active S-form
in achiral solvents but differs in interactions with chiral biological macromolecules
(proteins/enzymes).

Solubility & Stability Profile

e DMSO: Soluble up to 25 mg/mL (63 mM). This is the preferred solvent for stock solutions.

o Water: Insoluble. Requires formulation with co-solvents (e.g., PEG300, Tween-80) for
agueous delivery.

e Ethanol: Low solubility (< 1 mg/mL).
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In Vivo Formulation Strategy

For animal studies requiring the R-form as a control, use the same vehicle as the active drug to
ensure variable isolation.

e Standard Vehicle: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.

e Protocol: Dissolve compound in DMSO first, then add PEG300, then Tween-80, and finally
Saline. Vortex between steps to prevent precipitation.

Mechanism of Action: The Stereochemical
"Mismatch"

To understand the utility of the R-form, one must understand the mechanism of the active S-
form. The active Bay 65-1942 binds to the ATP-binding pocket of IKK[3 (Inhibitor of Nuclear
Factor Kappa B Kinase subunit beta).[2][3][4][5]

Signaling Pathway & Inhibition

The IKK complex phosphorylates IkBa, triggering its degradation and releasing NF-kB to
translocate to the nucleus.

o Active (S)-Form: Fits the ATP pocket, blocking phosphorylation.

 Inactive (R)-Form: The spatial orientation of the piperidine ring creates a steric clash within
the kinase hinge region, drastically reducing binding affinity (Ki >> 2 nM).

Pathway Visualization

The following diagram illustrates the NF-kB signaling cascade and the specific intervention
point of Bay 65-1942.
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Caption: The NF-kB signaling cascade.[6] Bay 65-1942 (S-form) actively inhibits IKK[(3, while
the R-form serves as a low-affinity control.

Experimental Protocols
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Stock Solution Preparation (Self-Validating)

Objective: Create a 10 mM stock solution of Bay 65-1942 (R-form). MW: 395.45 g/mol .[3][4]

Weighing: Accurately weigh 3.95 mg of the R-form powder.

Dissolution: Add 1.0 mL of anhydrous DMSO.

Validation: Vortex for 30 seconds. Inspect visually. The solution must be crystal-clear. If
turbidity persists, warm to 37°C for 2 minutes.

Storage: Aliquot into light-protective tubes. Store at -20°C (stable for 1 month) or -80°C
(stable for 6 months). Avoid freeze-thaw cycles.

In Vitro Kinase Selectivity Assay (Workflow)

When using the R-form to validate that an observed biological effect is due to IKKf3 inhibition
(and not off-target toxicity), run the S and R forms side-by-side.

Prepare S and R Treat Cells Incubate

Stock Solution Concentrations Serial Dilution (e.g., 10uM) | 96-Well Plate 24-48h Measure Data Analysis
(10 mM in DMSO) (1:3 in Assay Buffer) 7| (Cells or Kinase) Phospho-IkB or Viability (Compare S vs R)

Click to download full resolution via product page
Caption: Experimental workflow for comparative profiling of Bay 65-1942 enantiomers.
Interpretation of Results:

e Scenario A (On-Target): S-form shows potent inhibition (IC50 < 100 nM); R-form shows little
to no effect at similar concentrations. -> Validates IKK3 mechanism.

e Scenario B (Off-Target/Toxicity): Both S and R forms show similar cytotoxicity. -> Indicates
non-specific toxicity unrelated to IKK[(3 inhibition.
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¢ PubChem.Compound Summary: Bay 65-1942 (S-form / Active). (Provides chemical structure

and bioactivity data for the active parent compound). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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